Cas no 222046-95-9 (2H-Thiopyran-2-carboxylicacid, tetrahydro-6-oxo-)

• Product Name: 2H-Thiopyran-2-carboxylicacid, tetrahydro-6-oxo-
• CAS No: 222046-95-9
• MF: C₆H₈O₃S
• MW: 160.190920829773
• CID: 244331
• PubChem ID: 15485392
• Update Time: 2025-04-19

2H-Thiopyran-2-carboxylicacid, tetrahydro-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-2-carboxylicacid, tetrahydro-6-oxo-
• 2H-Thiopyran-2-carboxylicacid,tetrahydro-6-oxo-(9CI)
• 6-oxothiane-2-carboxylic acid
• DTXSID50573219
• SCHEMBL21648090
• 222046-95-9

• Inchi： 1S/C6H8O3S/c7-5-3-1-2-4(10-5)6(8)9/h4H,1-3H2,(H,8,9)
• InChI Key： WGVAGWNCBZDYQD-UHFFFAOYSA-N
• SMILES： S1C(CCCC1C(=O)O)=O

Computed Properties

• Exact Mass: 160.01944
• Monoisotopic Mass: 160.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes